Cas no 380478-19-3 (3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide)

• Product Name: 3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide
• CAS No: 380478-19-3
• MF: C₂₃H₁₄BrCl₂N₃O₄
• MW: 547.184962749481
• CID: 5446283
• PubChem ID: 6180652
• Update Time: 2023-08-27

3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide

• Inchi： 1S/C23H14BrCl2N3O4/c24-17-3-8-22(33-13-14-1-4-18(25)5-2-14)15(10-17)9-16(12-27)23(30)28-21-7-6-19(29(31)32)11-20(21)26/h1-11H,13H2,(H,28,30)
• InChI Key： UHZHSBANULYBED-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1Cl)(=O)C(C#N)=CC1=CC(Br)=CC=C1OCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 544.95447g/mol
• Monoisotopic Mass: 544.95447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.620±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 721.8±60.0 °C(Predicted)
• pka: 8.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives